methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride
Overview
Description
Methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride, also known as MESNA, is an important and widely used compound in scientific research. It is a water-soluble and highly stable compound with a variety of uses in the laboratory. MESNA has been used in a variety of biochemical and physiological studies, from enzyme kinetics to drug metabolism.
Scientific Research Applications
Methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride is widely used in a variety of scientific research applications. It has been used in enzyme kinetics studies to study the activity of enzymes such as proteases, phosphatases, and kinases. It has also been used in drug metabolism studies to study the metabolism of drugs such as opioids and benzodiazepines. In addition, methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride has been used in cell culture studies to study the effects of drugs on cell growth and viability.
Mechanism of Action
Methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride is believed to act as a buffer in the body, helping to maintain the pH balance and protect cells from damage caused by acids and bases. It is also believed to act as a chelating agent, binding to metal ions and preventing their accumulation in the body. Finally, methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride is believed to act as a scavenger, binding to and neutralizing reactive oxygen species and other toxic compounds.
Biochemical and Physiological Effects
methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride can inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. In vivo studies have shown that methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride can reduce the toxicity of drugs, reduce the risk of drug-drug interactions, and reduce the risk of side effects.
Advantages and Limitations for Lab Experiments
Methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride has several advantages for laboratory experiments. It is water-soluble, highly stable, and has a low toxicity. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride in laboratory experiments. It has a limited shelf life and can be degraded by light, heat, and oxygen.
Future Directions
The potential future directions for methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride include further studies into its mechanism of action, its effects on drug metabolism, and its potential uses in drug delivery. Additionally, further research into its potential therapeutic applications, such as its use in cancer treatments, is warranted. Finally, further studies into its potential uses in biotechnology, such as its use in gene therapy, are also warranted.
Synthesis Methods
Methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride is synthesized through a three-step process. The first step involves the reaction of 2-aminoethanesulfonic acid and acetic anhydride in the presence of pyridine to form 2-(2-aminoethanesulfonamido)acetate. The second step involves the reaction of the 2-(2-aminoethanesulfonamido)acetate with hydrochloric acid to form methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride. The third and final step involves the recrystallization of the product from aqueous ethanol. This method is simple, efficient, and yields a high purity product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(2-aminoethanesulfonamido)acetate hydrochloride involves the reaction of two starting materials, namely glycine ethyl ester hydrochloride and 2-aminoethanesulfonic acid, followed by purification and hydrochloride salt formation.", "Starting Materials": [ "Glycine ethyl ester hydrochloride", "2-aminoethanesulfonic acid" ], "Reaction": [ "Step 1: Dissolve glycine ethyl ester hydrochloride in water", "Step 2: Add 2-aminoethanesulfonic acid to the solution and stir at room temperature for several hours", "Step 3: Adjust the pH of the solution to 7-8 using sodium hydroxide", "Step 4: Extract the product with ethyl acetate", "Step 5: Dry the organic layer with anhydrous sodium sulfate", "Step 6: Concentrate the organic layer under reduced pressure", "Step 7: Purify the product by recrystallization from ethanol", "Step 8: Form the hydrochloride salt by dissolving the product in hydrochloric acid and evaporating the solution to dryness" ] } | |
CAS RN |
2171328-45-1 |
Molecular Formula |
C5H13ClN2O4S |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
